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Compound of Interest

Compound Name: 4-Mercaptobenzenesulfonic acid

Cat. No.: B1202543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structural features of 4-Mercaptobenzenesulfonic acid. The information is curated for

professionals in research and development, with a focus on data-driven insights and practical

experimental guidance.

Chemical Identity and Physical Properties
4-Mercaptobenzenesulfonic acid, also known as 4-sulfidobenzenosulfonic acid, is an

aromatic organic compound containing both a sulfonic acid and a thiol functional group.[1]

These functional groups impart distinct chemical characteristics to the molecule, making it a

subject of interest in various chemical and pharmaceutical applications.

Table 1: General and Physical Properties of 4-Mercaptobenzenesulfonic Acid
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Property Value Source(s)

IUPAC Name 4-sulfanylbenzenesulfonic acid [1]

CAS Number 7134-41-0 [1]

Molecular Formula C₆H₆O₃S₂ [1]

Molecular Weight 190.24 g/mol [2]

Appearance Solid (Physical form) [2]

Melting Point 251-253 °C

Boiling Point
Decomposes before boiling

(Predicted)

Solubility

Soluble in water and polar

organic solvents like ethanol.

Insoluble in nonpolar solvents.

[2][3][4][5][6]

pKa (Sulfonic Acid Group)

< 0 (Estimated based on

benzenesulfonic acid, pKa ≈

-2.8 to 0.7)

[7]

pKa (Thiol Group)
~6-7 (Estimated based on

thiophenol, pKa ≈ 6.6)
[1]

Chemical Structure
The structure of 4-Mercaptobenzenesulfonic acid is characterized by a benzene ring

substituted with a sulfonic acid group (-SO₃H) and a thiol group (-SH) at the para position

(positions 1 and 4).

Table 2: Structural Identifiers for 4-Mercaptobenzenesulfonic Acid
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Identifier Representation Source(s)
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Below is a 2D representation of the chemical structure of 4-Mercaptobenzenesulfonic acid.

Caption: 2D Structure of 4-Mercaptobenzenesulfonic Acid

Experimental Protocols
Synthesis of 4-Mercaptobenzenesulfonic Acid
A common synthetic route to 4-Mercaptobenzenesulfonic acid involves the reduction of 4-

chlorobenzenesulfonyl chloride. This multi-step process is outlined below.

Workflow for the Synthesis of 4-Mercaptobenzenesulfonic Acid

Chlorobenzene Sulfonation with Chlorosulfonic Acid 4-Chlorobenzenesulfonyl Chloride Reduction (e.g., with Zinc dust and Sulfuric Acid) 4-Mercaptobenzenesulfonic Acid

Click to download full resolution via product page

Caption: Synthesis workflow from Chlorobenzene.

Step 1: Synthesis of 4-Chlorobenzenesulfonyl Chloride

This intermediate can be synthesized by the reaction of chlorobenzene with an excess of

chlorosulfonic acid.[1]

Materials: Chlorobenzene, Chlorosulfonic acid.
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Procedure: Slowly add chlorobenzene to a stirred, cooled solution of excess chlorosulfonic

acid. The reaction is typically carried out at a controlled temperature to prevent side

reactions. After the addition is complete, the reaction mixture is stirred for a specified period.

The product is then isolated by carefully pouring the reaction mixture onto crushed ice,

followed by filtration and washing of the precipitated solid.

Step 2: Reduction of 4-Chlorobenzenesulfonyl Chloride to 4-Mercaptobenzenesulfonic Acid

The sulfonyl chloride is then reduced to the corresponding thiol. A common reducing agent for

this transformation is zinc dust in an acidic medium.

Materials: 4-Chlorobenzenesulfonyl chloride, Zinc dust, Sulfuric acid.

Procedure: A suspension of 4-chlorobenzenesulfonyl chloride in a suitable solvent (e.g.,

aqueous ethanol) is treated with zinc dust. Dilute sulfuric acid is then added portion-wise

while maintaining a controlled temperature. The reaction is monitored until the starting

material is consumed.

Purification by Recrystallization
The crude 4-Mercaptobenzenesulfonic acid can be purified by recrystallization. The choice of

solvent is critical for effective purification. Given its polar nature, water or aqueous alcohol

mixtures are potential recrystallization solvents.

General Procedure:

Dissolve the crude solid in a minimum amount of hot solvent.

If colored impurities are present, treat the hot solution with a small amount of activated

carbon and filter hot through a fluted filter paper.

Allow the filtrate to cool slowly to room temperature to induce crystallization.

Complete the crystallization by cooling in an ice bath.

Collect the purified crystals by vacuum filtration and wash with a small amount of cold

solvent.
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Dry the crystals under vacuum.

Analytical Characterization
The purity and identity of the synthesized 4-Mercaptobenzenesulfonic acid can be confirmed

using various analytical techniques.

Table 3: Analytical Methods for Characterization

Technique Expected Observations

Melting Point
A sharp melting point close to the literature

value indicates high purity.

¹H NMR

The spectrum should show characteristic peaks

for the aromatic protons, with splitting patterns

corresponding to a 1,4-disubstituted benzene

ring, and a peak for the thiol proton.

¹³C NMR

The spectrum should display the expected

number of signals for the aromatic carbons, with

chemical shifts influenced by the electron-

withdrawing sulfonic acid group and the

electron-donating thiol group.

FT-IR

The spectrum should exhibit characteristic

absorption bands for the O-H stretch of the

sulfonic acid, S=O stretches, S-O stretch, and

the S-H stretch of the thiol group.

Mass Spectrometry

The mass spectrum will show the molecular ion

peak corresponding to the molecular weight of

the compound.

Spectral Data (Predicted and from Related
Compounds)
While experimental spectra for 4-Mercaptobenzenesulfonic acid are not readily available in

public databases, the expected spectral characteristics can be inferred from data on similar
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compounds.

Table 4: Predicted/Related Spectral Data

Technique
Region/Chemical Shift
(ppm)

Assignment

¹H NMR ~7.2-7.8
Aromatic protons (two

doublets)

~3.4 Thiol proton (-SH)

~12-13

Sulfonic acid proton (-SO₃H)

(often broad and may

exchange with solvent)

¹³C NMR ~125-145 Aromatic carbons

FT-IR (cm⁻¹) ~3400-3500 (broad) O-H stretch (sulfonic acid)

~2550-2600 (weak) S-H stretch (thiol)

~1250-1120 and ~1080-1010
S=O and S-O stretches

(sulfonic acid)

Safety and Handling
4-Mercaptobenzenesulfonic acid should be handled with appropriate safety precautions in a

well-ventilated fume hood. It is advisable to consult the Safety Data Sheet (SDS) for detailed

information on hazards, handling, and disposal.

Hazard Statements: May be harmful if swallowed, in contact with skin, or if inhaled. Causes

skin and eye irritation.[2]

Precautionary Statements: Wear protective gloves, protective clothing, and eye/face

protection. Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

This guide provides a foundational understanding of the chemical properties, structure, and

handling of 4-Mercaptobenzenesulfonic acid. For specific applications, further research and

experimental validation are recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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